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Compound of Interest

Compound Name: Octadecanamide, N-octadecyl-

Cat. No.: B077672

In the realm of polymer science and drug development, the selection of appropriate additives is
paramount to achieving desired material properties and ensuring optimal performance of the
final product. This guide provides a comprehensive comparison of N-octadecyl-
octadecanamide, also known as stearyl stearamide, with other commonly used polymer
additives: erucamide, oleamide, and ethylene bis(stearamide). The focus is on their roles as
slip, anti-blocking, and release agents, crucial functionalities in polymer processing and
application.

Mechanism of Action

N-octadecyl-octadecanamide and its counterparts are fatty acid amides that function primarily
through a physical mechanism. Once incorporated into a polymer matrix, these additives
migrate to the surface, forming a thin, lubricating layer. This layer reduces the coefficient of
friction between the polymer surface and other surfaces it comes into contact with, such as
other polymer films or metal processing equipment. This migration, often referred to as
"blooming," is a time-dependent process influenced by factors such as the additive's molecular
weight, the polymer's crystallinity, and the ambient temperature.

Quantitative Performance Data

The following table summarizes the typical performance characteristics of N-octadecyl-
octadecanamide and its alternatives. It is important to note that the exact performance values

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b077672?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

can vary depending on the base polymer, additive concentration, processing conditions, and
the specific test methods employed.
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Chemical
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Primary
Function(s)

Typical
Coefficient
of Friction
(COF)

Anti-
Blocking
Performanc
e

Key
Characteris
tics

N-octadecyl-
octadecanam
ide

Stearyl
Stearamide

Lubricant,
Anti-stick,

Mold Release

Low to

Moderate

Good

High thermal
stability, slow
migration
rate, effective
internal and
external

lubricant.

Erucamide

(2)-docos-13-

enamide

Slip Agent

Very Low

Moderate

Slow
migration
("slow
bloom™)
leading to a
long-lasting
low COF,
good thermal

stability.

Oleamide

(2)-octadec-

9-enamide

Slip Agent

Low

Moderate

Fast
migration
("fast bloom")
providing a
rapid
reduction in
COF, less
thermally
stable than

erucamide.

Ethylene
bis(stearamid

e)

N,N'-ethane-
1,2-
diylbis(steara

mide)

Anti-Blocking
Agent,
Lubricant

Moderate

Excellent

High melting
point, good
thermal
stability,
effective as
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both an
internal and
external
lubricant, and
widely used
to prevent

adhesion.

Experimental Protocols

The performance of these polymer additives is quantified using standardized testing methods.
The following are detailed methodologies for two key experiments:

Coefficient of Friction (COF) Testing

o Standard: ASTM D1894 - Standard Test Method for Static and Kinetic Coefficients of Friction
of Plastic Film and Sheeting.

» Objective: To determine the static (starting) and kinetic (sliding) friction of a plastic film
against itself or another surface.

o Methodology:

o Specimen Preparation: A sled of a specified weight is wrapped with the plastic film sample.
A flat plane is also covered with the same or a different material.

o Test Setup: The sled is placed on the covered plane. A force is applied to the sled through
a load cell.

o Static COF Measurement: The initial force required to start the sled moving is recorded.
The static COF is calculated by dividing this initial peak force by the weight of the sled.

o Kinetic COF Measurement: The average force required to maintain the sled's motion at a
constant speed over a specified distance is recorded. The kinetic COF is calculated by
dividing this average force by the weight of the sled.

o Reporting: The results are reported as the static and kinetic coefficients of friction.
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Blocking Load Testing

o Standard: ASTM D3354 - Standard Test Method for Blocking Load of Plastic Film by the
Parallel Plate Method.

» Objective: To quantify the force required to separate two layers of plastic film that have
adhered to each other (blocking).

o Methodology:

o Specimen Preparation: Two layers of the plastic film are placed between two parallel
plates under a specified load and for a specific time and temperature to induce blocking.

o Test Setup: The conditioned film layers are then placed in a testing machine.
o Force Measurement: The force required to separate the two layers of film is measured.

o Reporting: The blocking load is reported in grams or other appropriate units of force.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for evaluating and comparing the
performance of polymer additives like N-octadecyl-octadecanamide.

 To cite this document: BenchChem. [A Comparative Analysis of N-octadecyl-
octadecanamide and Other Key Polymer Additives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b077672#benchmarking-n-octadecyl-
octadecanamide-against-other-polymer-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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